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Compound of Interest

Compound Name: 4-(Bromoacetyl)benzonitrile

Cat. No.: B032679 Get Quote

Essential Safety and Handling Guide for 4-
(Bromoacetyl)benzonitrile
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 4-
(Bromoacetyl)benzonitrile (CAS No. 20099-89-2). Adherence to these procedures is

essential to ensure personal safety and proper management of this hazardous chemical in the

laboratory.

Hazard Summary & Quantitative Data
4-(Bromoacetyl)benzonitrile is a hazardous substance that requires careful handling.[1][2] It

is classified as a toxic and corrosive solid. Key hazards include causing severe skin burns and

serious eye damage, being harmful if swallowed, inhaled, or in contact with skin, and it is

suspected of causing genetic defects.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b032679?utm_src=pdf-interest
https://www.benchchem.com/product/b032679?utm_src=pdf-body
https://www.benchchem.com/product/b032679?utm_src=pdf-body
https://www.benchchem.com/product/b032679?utm_src=pdf-body
https://www.benchchem.com/product/b032679?utm_src=pdf-body
https://www.benchchem.com/product/b032679?utm_src=pdf-body
https://www.chemicalbook.com/msds/4-2-bromoacetyl-benzonitrile.htm
https://www.fishersci.co.uk/store/msds?partNumber=11407066&productDescription=5g&countryCode=GB&language=en
https://www.chemicalbook.com/msds/4-2-bromoacetyl-benzonitrile.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032679?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C9H6BrNO

Molecular Weight 224.05 g/mol

Appearance Off-white to white solid/powder [1]

Melting Point 92 - 96 °C [1]

Boiling Point 342.4±22.0 °C (Predicted) [1]

Signal Word Danger [1][3]

Hazard Statements
H302, H312, H332, H314,

H318, H341
[1]

Personal Protective Equipment (PPE)
A comprehensive PPE ensemble is mandatory when handling 4-(Bromoacetyl)benzonitrile to

protect against its corrosive and toxic properties.[4][5][6]

Eye and Face Protection: Wear chemical splash goggles that meet ANSI Z.87.1 standards.

[5] A face shield should be worn over the goggles to provide additional protection from

splashes.[5][7]

Skin Protection:

Gloves: Wear chemical-resistant gloves.[4] Given the corrosive nature of the compound,

disposable nitrile gloves should be considered for short-term protection and immediately

replaced if contact occurs.

Lab Coat: A flame-resistant lab coat (e.g., Nomex) should be worn and fully buttoned.[5]

Clothing: Wear long pants and closed-toe, closed-heel shoes to ensure no skin is

exposed.[5] Polyester and acrylic clothing should be avoided.[5]

Respiratory Protection: If there is a risk of inhaling dust or aerosols, a NIOSH-approved

respirator is required.[5][7] All work with the solid material should be conducted in a certified

chemical fume hood to minimize inhalation risk.[1][2]
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Step-by-Step Handling and Operational Plan
A systematic approach is crucial for the safe handling of 4-(Bromoacetyl)benzonitrile.

3.1. Pre-Operational Checks:

Verify Equipment: Ensure a certified chemical fume hood, safety shower, and eyewash

station are accessible and in good working order.[8]

Gather Materials: Have all necessary PPE, spill cleanup materials (absorbent pads, etc.),

and waste containers ready before starting work.

Review SDS: Read and understand the Safety Data Sheet (SDS) for 4-
(Bromoacetyl)benzonitrile.[1]

3.2. Handling Procedure:

Work in a Fume Hood: All handling of 4-(Bromoacetyl)benzonitrile, including weighing and

transferring, must be performed inside a certified chemical fume hood to prevent inhalation

of dust.[1][2]

Don PPE: Put on all required personal protective equipment as detailed in Section 2.

Portioning: Carefully weigh the required amount of the solid. Avoid creating dust. If dust is

generated, ensure the fume hood ventilation is adequate.

Dissolving: If preparing a solution, add the solid to the solvent slowly. Be aware of any

potential exothermic reactions.

Avoid Contact: Do not allow the chemical to come into contact with skin, eyes, or clothing.[1]

In case of accidental contact, follow the first aid measures outlined in the SDS immediately.

[1]

3.3. Post-Handling:

Decontamination: Clean the work area in the fume hood thoroughly.
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Remove PPE: Remove PPE in the correct order to avoid cross-contamination. Dispose of

disposable items in the appropriate waste stream.

Personal Hygiene: Wash hands and any exposed skin thoroughly with soap and water after

handling.[1]

Disposal Plan
Proper disposal of 4-(Bromoacetyl)benzonitrile and its containers is critical to prevent

environmental contamination and ensure safety.

Waste Segregation: As a halogenated organic compound, all waste containing 4-
(Bromoacetyl)benzonitrile must be collected in a designated, properly labeled hazardous

waste container for halogenated organic waste.[9][10][11] Do not mix with non-halogenated

waste.[11][12]

Container Management: Waste containers must be kept closed except when adding waste,

be in good condition, and be compatible with the chemical.[10][12]

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the

chemical name "4-(Bromoacetyl)benzonitrile".[10][13]

Disposal Request: Follow your institution's procedures for the disposal of hazardous

chemical waste.

Emergency Procedures
Skin Contact: Immediately remove all contaminated clothing.[1] Rinse the affected skin area

with copious amounts of water for at least 15 minutes and seek immediate medical attention.

[1][2]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids.[2] Seek immediate medical attention.[1][2]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[2][14]
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Ingestion: Do NOT induce vomiting.[1] Rinse the mouth with water. Never give anything by

mouth to an unconscious person.[1] Seek immediate medical attention.[2]

Spill: For a small spill, use absorbent pads to clean it up while wearing appropriate PPE and

working in a fume hood.[10] Place the absorbed material in a sealed, labeled container for

hazardous waste disposal.[10] For large spills, evacuate the area and contact your

institution's emergency response team.[10]

Workflow for Safe Handling of 4-
(Bromoacetyl)benzonitrile
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Caption: Workflow for the safe handling of 4-(Bromoacetyl)benzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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